Cas no 2034278-12-9 (3-chloro-4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-3-yl}oxy)pyridine)

• Product Name: 3-chloro-4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-3-yl}oxy)pyridine
• CAS No: 2034278-12-9
• MF: C₁₅H₁₉ClN₄O₃S
• MW: 370.854360818863
• CID: 5333413
• Update Time: 2025-06-08

3-chloro-4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-3-yl}oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-((1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)piperidin-3-yl)oxy)pyridine
• 3-chloro-4-[1-(1,2-dimethylimidazol-4-yl)sulfonylpiperidin-3-yl]oxypyridine
• 3-chloro-4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-3-yl}oxy)pyridine

• Inchi： 1S/C15H19ClN4O3S/c1-11-18-15(10-19(11)2)24(21,22)20-7-3-4-12(9-20)23-14-5-6-17-8-13(14)16/h5-6,8,10,12H,3-4,7,9H2,1-2H3
• InChI Key： SLDPOJQUTBQJOS-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CCCN(C1)S(C1=CN(C)C(C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 529
• XLogP3: 1.7
• Topological Polar Surface Area: 85.7

Additional information on 3-chloro-4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-3-yl}oxy)pyridine

Comprehensive Overview of 3-chloro-4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-3-yl}oxy)pyridine (CAS No. 2034278-12-9)

3-chloro-4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-3-yl}oxy)pyridine, with the CAS number 2034278-12-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a pyridine core with a piperidine moiety linked via an ether bond, further modified by a sulfonyl group attached to a 1,2-dimethyl-1H-imidazole ring. Such intricate architecture makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for novel heterocyclic compounds like 3-chloro-4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-3-yl}oxy)pyridine has surged, driven by advancements in medicinal chemistry and computational drug design. Researchers are particularly interested in its potential applications in kinase inhibition and GPCR targeting, areas that dominate current pharmaceutical R&D. The compound’s sulfonamide and imidazole functionalities are known to enhance binding affinity and metabolic stability, making it a valuable scaffold for lead optimization.

The synthesis of CAS 2034278-12-9 involves multi-step organic reactions, including nucleophilic substitution and sulfonylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structure and ensure compliance with pharmaceutical standards. Given its complexity, the compound is often explored in high-throughput screening (HTS) campaigns to identify bioactive derivatives.

From a market perspective, 3-chloro-4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-3-yl}oxy)pyridine aligns with the growing trend of precision medicine and personalized therapeutics. Its relevance to cancer research and inflammatory diseases has been highlighted in several patent filings, reflecting its commercial potential. Additionally, the rise of AI-driven drug discovery platforms has accelerated the exploration of such compounds, as they can predict ADMET properties and optimize molecular interactions.

Environmental and regulatory considerations also play a role in the compound’s development. While it is not classified as a hazardous material, its handling requires adherence to Good Laboratory Practices (GLP) to ensure safety and reproducibility. The pharmaceutical industry is increasingly focusing on green chemistry principles to minimize waste during synthesis, which could further enhance the sustainability of producing CAS 2034278-12-9.

In conclusion, 3-chloro-4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-3-yl}oxy)pyridine represents a cutting-edge example of modern drug discovery tools in action. Its structural versatility and potential therapeutic applications make it a subject of ongoing research, with implications for oncology, immunology, and beyond. As the scientific community continues to unravel its mechanisms, this compound may pave the way for next-generation small-molecule therapeutics.